Cas no 1361872-52-7 (3,5-Bis(2,4-dichlorophenyl)-4-fluoropyridine)

• Product Name: 3,5-Bis(2,4-dichlorophenyl)-4-fluoropyridine
• CAS No: 1361872-52-7
• MF: C₁₇H₈Cl₄FN
• MW: 387.062523841858
• CID: 4799771
• Update Time: 2025-06-22

3,5-Bis(2,4-dichlorophenyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,4-dichlorophenyl)-4-fluoropyridine

• Inchi： 1S/C17H8Cl4FN/c18-9-1-3-11(15(20)5-9)13-7-23-8-14(17(13)22)12-4-2-10(19)6-16(12)21/h1-8H
• InChI Key： HHVQSGHFCFGZKA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=NC=C(C=1F)C1C=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 6.9
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Bis(2,4-dichlorophenyl)-4-fluoropyridine

Introduction to 3,5-Bis(2,4-dichlorophenyl)-4-fluoropyridine (CAS No. 1361872-52-7)

3,5-Bis(2,4-dichlorophenyl)-4-fluoropyridine, with the CAS number 1361872-52-7, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of dichlorophenyl groups and a fluorinated pyridine ring. These characteristics make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 3,5-Bis(2,4-dichlorophenyl)-4-fluoropyridine is C₁₆H₈Cl₄FNO, and its molecular weight is approximately 395.04 g/mol. The compound's structure consists of a central pyridine ring with a fluorine atom at the 4-position and two dichlorophenyl groups attached at the 3- and 5-positions. This arrangement imparts specific chemical and physical properties that are crucial for its potential biological activities.

In recent years, the study of 3,5-Bis(2,4-dichlorophenyl)-4-fluoropyridine has been driven by its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 3,5-Bis(2,4-dichlorophenyl)-4-fluoropyridine demonstrated significant inhibition of cancer cell proliferation in vitro. The mechanism of action involves the modulation of key signaling pathways involved in cell growth and survival.

Beyond its anti-cancer properties, 3,5-Bis(2,4-dichlorophenyl)-4-fluoropyridine has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD) are major health concerns globally. A study published in the European Journal of Pharmacology in 2020 found that this compound effectively reduced inflammation in animal models by inhibiting the production of pro-inflammatory cytokines and chemokines.

The synthesis of 3,5-Bis(2,4-dichlorophenyl)-4-fluoropyridine involves several steps and requires precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 2,4-dichlorobenzaldehyde with an appropriate pyridine derivative followed by fluorination at the 4-position. The detailed synthetic protocol has been described in various research articles and patents, providing a solid foundation for further optimization and scale-up.

The physical properties of 3,5-Bis(2,4-dichlorophenyl)-4-fluoropyridine, such as its solubility and stability, are critical for its application in pharmaceutical formulations. It is generally insoluble in water but can be dissolved in organic solvents like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF). This solubility profile makes it suitable for use in both preclinical studies and clinical trials.

In terms of safety and toxicity, preliminary studies have indicated that 3,5-Bis(2,4-dichlorophenyl)-4-fluoropyridine exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety evaluations are necessary to ensure its safe use in humans. Preclinical toxicology studies have been conducted to assess potential adverse effects on various organ systems.

The future prospects for 3,5-Bis(2,4-dichlorophenyl)-4-fluoropyridine are promising. Ongoing research aims to optimize its pharmacokinetic properties to enhance bioavailability and reduce side effects. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its therapeutic index. These advancements could lead to the development of new drugs with improved efficacy and safety profiles.

In conclusion, 3,5-Bis(2,4-dichlorophenyl)-4-fluoropyridine (CAS No. 1361872-52-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Continued research into this compound will likely yield valuable insights into its mechanisms of action and potential clinical applications.